2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 2-[1-(2-chlorophenyl)ethylamino]butan-1-ol
• InChI: InChI=1S/C12H18ClNO/c1-3-10(8-15)14-9(2)11-6-4-5-7-12(11)13/h4-7,9-10,14-15H,3,8H2,1-2H3
• InChI Key: RFMSDBFEOXZQJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=CC=C1Cl

Description

2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol is a chiral amino alcohol characterized by a butan-1-ol backbone substituted at the 2-position with a [1-(2-chlorophenyl)ethyl]amino group. Its molecular formula is C₁₂H₁₈ClNO, with a molecular weight of ~227.76 g/mol. The compound features a polar amino-alcohol moiety and a lipophilic 2-chlorophenyl group, making it amphiphilic. The chlorine atom enhances electron-withdrawing effects, influencing reactivity and intermolecular interactions, while the secondary amine and hydroxyl groups enable hydrogen bonding and salt formation .

Preparation Methods

Direct Aminoalkylation via Reductive Amination

Method Overview:

• Starting Materials: 2-Chlorobenzaldehyde derivatives and butan-1-amine.
• Reaction Conditions: The aldehyde reacts with butan-1-amine in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride.
• Procedure:

a. Mix 2-chlorobenzaldehyde with butan-1-amine in anhydrous methanol or ethanol.
b. Add a catalytic amount of acetic acid to facilitate imine formation.
c. Stir at room temperature or reflux for several hours.
d. Introduce the reducing agent to convert the imine to the secondary amine.
e. Purify the product via column chromatography or recrystallization.

Advantages: High selectivity for secondary amines; mild conditions.

Data Tables Summarizing Preparation Methods

Method	Starting Materials	Key Reagents	Reaction Conditions	Yield (%)	Advantages	Limitations
Reductive Amination	2-Chlorobenzaldehyde, butan-1-amine	Sodium cyanoborohydride	Room temp to reflux	65–80	Mild, selective	Requires pure aldehyde
Nucleophilic Substitution	2-Chlorophenylethylamine, butan-1-ol derivatives	Potassium carbonate	Reflux in DMF or acetone	50–70	Straightforward	Multi-step, precursor synthesis needed
Multi-step Aromatic Substitution	2-phenylethylamine, NCS	Radical initiators, acids	Reflux, controlled conditions	40–65	Versatile	Longer synthesis route

Research Findings and Notes

• Selectivity and Yield: Reductive amination tends to offer higher selectivity and yields, especially when using mild conditions and pure reagents.
• Reaction Optimization: Temperature, solvent choice, and reagent equivalents significantly influence the yield and purity.
• Functional Group Compatibility: Aromatic chlorination and substitution are sensitive to reaction conditions; protective groups may be necessary.
• Purification Techniques: Column chromatography, recrystallization, and distillation are standard for isolating the final amino alcohol.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a secondary amine.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are employed.

Major Products

Oxidation: Formation of 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-2-one.

Reduction: Formation of 2-{[1-(2-Chlorophenyl)ethyl]amino}butane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point (°C)	Density (g/cm³)	LogP
2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol	C₁₂H₁₈ClNO	227.76	Secondary amine, hydroxyl, 2-chlorophenyl	Not reported	Not reported	~3.2*
1-(2-Chlorophenyl)butan-1-ol	C₁₀H₁₃ClO	184.66	Hydroxyl, 2-chlorophenyl	266.5	1.115	3.17
2-(Dimethylamino)-2-phenylbutan-1-ol	C₁₂H₁₉NO	193.29	Tertiary amine, hydroxyl, phenyl	Not reported	Not reported	~2.5*
2-Amino-1-butanol	C₄H₁₁NO	89.14	Primary amine, hydroxyl	Not reported	Not reported	-0.56†
1-(2-Bromo-6-fluorophenyl)butan-1-ol	C₁₀H₁₂BrFO	247.11	Hydroxyl, bromo, fluoro	Not reported	Not reported	~3.5*
2-((1-(3-Methylthiophen-2-yl)ethyl)amino)butan-1-ol	C₁₁H₁₇NOS	211.32	Secondary amine, hydroxyl, thiophene	Not reported	Not reported	~2.8*

*Estimated via computational methods; †Experimentally reported.

Key Observations :

• Lipophilicity: The target compound exhibits higher LogP (~3.2) than 2-amino-1-butanol (-0.56) due to the chlorophenyl group, enhancing membrane permeability. However, it is less lipophilic than 1-(2-bromo-6-fluorophenyl)butan-1-ol (~3.5), where bromine contributes greater hydrophobicity .
• Hydrogen Bonding: The secondary amine and hydroxyl groups in the target compound enable stronger hydrogen bonding than the tertiary amine in 2-(dimethylamino)-2-phenylbutan-1-ol, affecting solubility and crystal packing .

Biological Activity

2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol is a phenethylamine derivative characterized by its unique structural features, which include both an amine and a butanol moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in modulating neurotransmitter systems and exhibiting antimicrobial properties.

Chemical Structure and Properties

The molecular formula of 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol is C12H18ClNO, with a molecular weight of approximately 229.73 g/mol. The presence of the chlorine atom in the aromatic ring can significantly influence the compound's reactivity and biological activity.

The precise mechanism of action for 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol remains inadequately characterized. However, it is hypothesized that the compound interacts with biological targets similar to other phenethylamine derivatives. This interaction may involve modulation of neurotransmitter systems, particularly those related to dopamine and norepinephrine, which are critical in various physiological processes and have implications in neuropsychiatric disorders .

Neuropharmacological Effects

Research indicates that compounds similar to 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol exhibit significant neuropharmacological effects. For example, studies on related phenethylamines have shown their potential as antidepressants and anxiolytics by enhancing serotonergic and dopaminergic signaling .

Antimicrobial Properties

In addition to neuropharmacological effects, there is emerging evidence suggesting that 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol may possess antimicrobial properties. Similar compounds have demonstrated effectiveness against various bacterial strains, including those resistant to conventional antibiotics. The antimicrobial activity is often evaluated through Minimum Inhibitory Concentration (MIC) assays, where compounds are tested against pathogens such as Staphylococcus aureus and Escherichia coli .

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial activity of several phenethylamine derivatives, including those structurally related to 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol. The results indicated that these compounds exhibited varying degrees of inhibition against Gram-positive and Gram-negative bacteria. For instance, the MIC values ranged from 50 µg/mL to 200 µg/mL against different microorganisms, suggesting significant potential for development as novel antimicrobial agents .

Neuropharmacological Assessment

In another study focusing on neuropharmacological assessments, compounds similar to 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol were tested in animal models for their effects on anxiety and depression-like behaviors. The findings indicated that these compounds could significantly reduce anxiety behaviors in rodents, correlating with increased levels of serotonin and norepinephrine in the brain .

Data Table: Biological Activity Summary

Biological Activity	Observed Effects	Reference
Neuropharmacological Effects	Enhanced serotonergic activity
Antimicrobial Activity	Effective against E. coli
MIC Values	50 - 200 µg/mL

Q & A

Q. What synthetic routes are available for preparing 2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol, and what are their comparative advantages?

• Methodological Answer : The compound can be synthesized via reductive amination using 2-chlorophenylacetone and 2-aminobutan-1-ol under hydrogenation conditions with palladium catalysts . Alternatively, Grignard reactions involving 2-chlorobenzyl halides and amino-alcohol precursors in anhydrous ether may yield the target compound, though steric hindrance from the chlorophenyl group requires optimized reaction temperatures (40–60°C) . Comparative studies suggest reductive amination offers higher enantiomeric purity (>90%) compared to Grignard routes (70–80%) but requires rigorous control of hydrogen pressure to avoid over-reduction .

Q. What analytical techniques are critical for characterizing this compound’s purity and stereochemistry?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR can resolve stereochemical configurations by analyzing coupling constants (e.g., $J = 3.5–4.0 \, \text{Hz}$ for adjacent chiral centers) and shifts from the chlorophenyl group (δ 7.2–7.5 ppm) .
• Chiral HPLC : Using cellulose-based columns (e.g., Chiralpak IC) with hexane/isopropanol mobile phases separates enantiomers, critical for assessing enantiomeric excess (EE) in asymmetric syntheses .
• Mass Spectrometry (HRMS) : Confirms molecular weight (calc. for $C_{12}H_{17}ClNO$: 238.09 g/mol) and detects impurities like oxidation byproducts (e.g., ketone derivatives at m/z 236) .

Q. What preliminary biological activities have been reported for this compound?

• Methodological Answer : In vitro assays indicate moderate binding affinity ($K_i = 1.2–2.5 \, \mu\text{M}$) for serotonin and dopamine receptors, likely due to the amino-alcohol moiety mimicking endogenous neurotransmitters . Rodent studies show dose-dependent anxiolytic effects (e.g., 10–20 mg/kg in elevated plus-maze tests), though with variability attributed to enantiomer-specific activity. Researchers must validate assays using receptor antagonists (e.g., WAY-100635 for 5-HT$_{1A}$) to confirm target engagement .

Advanced Research Questions

Q. How can enantiomeric resolution be optimized for this compound, and what challenges arise during scale-up?

• Methodological Answer : Kinetic Resolution : Use (1R)-(-)-camphorsulfonic acid to form diastereomeric salts, achieving >95% EE via selective crystallization . Challenges include solvent choice (e.g., ethanol vs. acetone) impacting yield (50–70%) and residual camphorsulfonate contamination. Chromatographic Methods : Simulated moving bed (SMB) chromatography with chiral stationary phases improves scalability but requires high solvent consumption (20–30 L/g) .

Q. What mechanisms underlie contradictory data on its biological activity across studies?

• Methodological Answer : Discrepancies often stem from:

• Enantiomer Purity : The (+)-enantiomer shows 3-fold higher receptor affinity than (-)-enantiomer in radioligand binding assays .
• Metabolic Instability : Cytochrome P450-mediated oxidation (e.g., CYP2D6) generates inactive ketone metabolites, reducing in vivo efficacy. Use hepatic microsome assays with NADPH cofactors to quantify metabolic half-life ($t_{1/2} = 15–30 \, \text{min}$) .
• Species-Specific Responses : Murine models show higher CB1 receptor expression than primates, necessitating cross-species receptor profiling .

Q. How can computational modeling predict structure-activity relationships (SAR) for derivatives of this compound?

• Methodological Answer :

• Docking Studies : Use Schrödinger Maestro to model interactions with GPCRs (e.g., 5-HT$_{1A}$, PDB ID: 7E2Z). The amino group forms hydrogen bonds with Asp116, while the chlorophenyl moiety engages in π-π stacking with Phe361 .
• QSAR Models : Apply Gaussian-based DFT calculations to correlate Hammett constants ($\sigma_{\text{Cl}} = 0.23$) with logP values (2.1–2.5), predicting improved blood-brain barrier penetration for fluoro-substituted analogs .

Q. What strategies mitigate side reactions during functional group transformations (e.g., oxidation or alkylation)?

• Methodological Answer :

• Oxidation Control : Use TEMPO/NaClO$_2$ under biphasic conditions (CH$_2$Cl$_2$/H$_2$O) to selectively oxidize the alcohol to ketones without chlorophenyl ring halogenation .
• N-Alkylation : Protect the amine with Boc anhydride before alkylation (e.g., methyl iodide, K$_2$CO$_3$ in DMF), achieving >85% yield. Deprotect with TFA/CH$_2$Cl$_2$ to recover the free amine .